Cas no 1798542-41-2 (4-[[1-[(2-Methoxy-5-methylphenyl)sulfonyl]-4-piperidinyl]oxy]-6-methyl-2H-pyran-2-one)

• Product Name: 4-[[1-[(2-Methoxy-5-methylphenyl)sulfonyl]-4-piperidinyl]oxy]-6-methyl-2H-pyran-2-one
• CAS No: 1798542-41-2
• MF: C₁₉H₂₃NO₆S
• MW: 393.454024553299
• CID: 5373972
• Update Time: 2025-07-15

4-[[1-[(2-Methoxy-5-methylphenyl)sulfonyl]-4-piperidinyl]oxy]-6-methyl-2H-pyran-2-one Chemical and Physical Properties

Names and Identifiers

• 4-[[1-[(2-Methoxy-5-methylphenyl)sulfonyl]-4-piperidinyl]oxy]-6-methyl-2H-pyran-2-one

• Inchi： 1S/C19H23NO6S/c1-13-4-5-17(24-3)18(10-13)27(22,23)20-8-6-15(7-9-20)26-16-11-14(2)25-19(21)12-16/h4-5,10-12,15H,6-9H2,1-3H3
• InChI Key： OLDKFENCSALALU-UHFFFAOYSA-N
• SMILES： C1(=O)OC(C)=CC(OC2CCN(S(C3=CC(C)=CC=C3OC)(=O)=O)CC2)=C1

Experimental Properties

• Density: 1.34±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 613.0±65.0 °C(Predicted)
• pka: -5.71±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-[[1-[(2-Methoxy-5-methylphenyl)sulfonyl]-4-piperidinyl]oxy]-6-methyl-2H-pyran-2-one

Comprehensive Overview of 4-[[1-[(2-Methoxy-5-methylphenyl)sulfonyl]-4-piperidinyl]oxy]-6-methyl-2H-pyran-2-one (CAS No. 1798542-41-2)

In the rapidly evolving field of pharmaceutical and chemical research, 4-[[1-[(2-Methoxy-5-methylphenyl)sulfonyl]-4-piperidinyl]oxy]-6-methyl-2H-pyran-2-one (CAS No. 1798542-41-2) has garnered significant attention due to its unique structural properties and potential applications. This compound, often referred to by its systematic name, belongs to a class of sulfonylpiperidine derivatives, which are increasingly studied for their bioactive potential. Researchers and industry professionals are keen to explore its mechanism of action, synthetic pathways, and therapeutic relevance, making it a subject of interest in both academic and commercial settings.

The molecular structure of 4-[[1-[(2-Methoxy-5-methylphenyl)sulfonyl]-4-piperidinyl]oxy]-6-methyl-2H-pyran-2-one features a pyran-2-one core linked to a piperidinyloxy moiety, further modified by a 2-methoxy-5-methylphenylsulfonyl group. This intricate arrangement contributes to its potential as a bioactive scaffold, particularly in drug discovery. Recent studies have highlighted its relevance in targeting specific enzyme inhibitors and receptor modulators, aligning with current trends in precision medicine and personalized therapeutics. The compound's CAS No. 1798542-41-2 serves as a critical identifier for researchers navigating chemical databases and regulatory filings.

One of the most frequently searched questions about this compound revolves around its synthesis and scalability. The sulfonylation of the piperidine ring and subsequent coupling with the pyran-2-one fragment require optimized conditions to achieve high yields and purity. Advances in green chemistry have also spurred interest in developing environmentally friendly synthetic routes for such compounds, addressing the growing demand for sustainable pharmaceutical production. Additionally, the compound's solubility and stability under physiological conditions are key considerations for its potential formulation development.

From a commercial perspective, 4-[[1-[(2-Methoxy-5-methylphenyl)sulfonyl]-4-piperidinyl]oxy]-6-methyl-2H-pyran-2-one is often discussed in the context of intellectual property and patent landscapes. Its structural novelty positions it as a candidate for proprietary drug development, with several pharmaceutical companies exploring its applications in oncology and inflammatory diseases. The compound's structure-activity relationship (SAR) is a hot topic among medicinal chemists, who aim to refine its pharmacokinetic properties for enhanced efficacy.

In conclusion, 4-[[1-[(2-Methoxy-5-methylphenyl)sulfonyl]-4-piperidinyl]oxy]-6-methyl-2H-pyran-2-one (CAS No. 1798542-41-2) represents a promising avenue for research and development in modern chemistry and pharmacology. Its multifaceted applications, coupled with the industry's focus on innovative drug design and sustainable synthesis, ensure its continued relevance in scientific discourse. As more data emerges, this compound is likely to play a pivotal role in addressing unmet medical needs and advancing targeted therapies.